gp100(457-466)
Description
gp100(457-466) is a peptide derived from the gp100 glycoprotein, a melanocyte lineage-specific antigen overexpressed in melanoma cells. This 10-mer peptide (sequence: LLDGTATLRL) is presented by HLA-A2.1 and recognized by cytotoxic T lymphocytes (CTLs), enabling immune-mediated tumor lysis . gp100 serves as a critical target for immunotherapy due to its tumor-specific expression, though its efficacy varies depending on epitope selection, peptide processing, and HLA binding affinity . Preclinical and clinical studies highlight its role in melanoma vaccines, though immune responses to gp100(457-466) are less robust compared to other gp100 epitopes or antigens .
Properties
sequence |
LLDGTATLRL |
|---|---|
source |
Homo sapiens (human) |
storage |
Common storage 2-8℃, long time storage -20℃. |
Synonym |
Melanocyte protein PMEL (457-466); gp100(457-466) |
Origin of Product |
United States |
Comparison with Similar Compounds
Critical Analysis of Limitations
- Low Immunogenicity of gp100(457-466): Unlike NY-ESO-1 or modified gp100 epitopes, gp100(457-466) fails to elicit detectable CD8+ T cell responses in clinical settings, likely due to suboptimal HLA binding or inefficient processing .
- Combination Strategies : Pairing gp100(457-466) with checkpoint inhibitors (e.g., anti-PD-1) or adjuvants (e.g., Montanide ISA-51) may improve responses, as seen with other peptides .
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
